Cas no 740842-71-1 (7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine)

7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine is a heterocyclic compound featuring a benzoxazepine core with a bromine substituent at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The tetrahydro-1,4-benzoxazepine scaffold is of particular interest due to its bioisosteric properties, often contributing to improved metabolic stability and bioavailability in drug design. The compound's well-defined synthetic pathway and high purity further support its use in research and development applications.

7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine structure

740842-71-1 structure

Product Name:7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine

CAS No:740842-71-1

MF:C₉H₁₀BrNO

MW:228.08580160141

MDL:MFCD16991117

CID:2145849

PubChem ID:53212901

Update Time:2025-05-27

7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

- 7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine
- 7-bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
- 740842-71-1
- ALBB-032590
- EN300-203946
- F83410
- F1907-0690
- AKOS015156004
- CS-0268058
- SCHEMBL2983125
- DB-369471
- HGCKDXTZHNPNKK-UHFFFAOYSA-N
- MDL： MFCD16991117
- Inchi： 1S/C9H10BrNO/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11H,3-4,6H2
- InChI Key： HGCKDXTZHNPNKK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CNCCO2

Computed Properties

Exact Mass: 226.99458g/mol
Monoisotopic Mass: 226.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 21.3Å²

7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B281256-100mg	7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		100mg	$ 95.00	2022-06-07
TRC	B281256-500mg	7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		500mg	$ 390.00	2022-06-07
TRC	B281256-1g	7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		1g	$ 590.00	2022-06-07
eNovation Chemicals LLC	D543185-1g	7-BROMO-2,3,4,5-TETRAHYDRO-1,4-BENZOXAZEPINE	740842-71-1	95%	1g	$1185	2024-08-03
Enamine	EN300-203946-0.05g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		0.05g	$546.0	2023-09-16
Enamine	EN300-203946-0.1g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		0.1g	$572.0	2023-09-16
Enamine	EN300-203946-0.25g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		0.25g	$597.0	2023-09-16
Enamine	EN300-203946-0.5g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		0.5g	$624.0	2023-09-16
Enamine	EN300-203946-1.0g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		1.0g	$650.0	2023-07-08
Enamine	EN300-203946-2.5g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine	740842-71-1		2.5g	$1353.0	2023-09-16